Cas no 51655-76-6 (4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester)

• Product Name: 4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester
• CAS No: 51655-76-6
• MF: C₁₃H₁₂FNO₃
• MW: 249.237687110901
• CID: 361731
• Update Time: 2024-01-28

4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-5-methyl-, ethyl ester
• ethyl 2-(4-fluorophenyl)-5-methyl-1,3-oxazole-4-carboxylate

• Inchi： 1S/C13H12FNO3/c1-3-17-13(16)11-8(2)18-12(15-11)9-4-6-10(14)7-5-9/h4-7H,3H2,1-2H3
• InChI Key： IZAQHUBRLSKBES-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC)=O)N=C1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 249.08016

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Melting Point: 72-73 °C
• Boiling Point: 344.1±52.0 °C(Predicted)
• PSA: 52.33
• pka: -1.33±0.10(Predicted)